![molecular formula C5H3ClN4O B1436504 6-Chloro-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one CAS No. 42754-97-2](/img/structure/B1436504.png)
6-Chloro-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
Overview
Description
“6-Chloro-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” is a chemical compound . It is a derivative of the pyrazolo[3,4-d]pyrimidine class .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidine derivatives involves various chemical reactions . For instance, a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine scaffold were designed and synthesized as novel CDK2 targeting compounds .Molecular Structure Analysis
The molecular structure of “6-Chloro-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” can be represented by the formula C5H3Cln4 . The molecular weight of this compound is 135.1267 .Chemical Reactions Analysis
Pyrazolo[3,4-d]pyrimidine derivatives have been found to inhibit CDK2, a protein kinase essential in cellular processes . This inhibition targets tumor cells in a selective manner .Scientific Research Applications
Application in Medicinal Chemistry
Scientific Field
Medicinal Chemistry Summary of Application: This compound is utilized in the design and synthesis of novel derivatives as reversible BTK inhibitors with potent antiproliferative activity, particularly in mantle cell lymphoma (MCL) cell lines . Methods of Application:
- Compound 13l specifically disturbed mitochondrial membrane potential and increased reactive oxygen species level in a dose-dependent manner .
Application in Biochemistry
Scientific Field
Biochemistry Summary of Application: The compound serves as an inhibitor to study the specificity and kinetics of xanthine oxidase, which is also used as an anti-inflammatory agent . Methods of Application:
Application in Oncology
Scientific Field
Oncology Summary of Application: It is involved in the development of antitumor agents, showing effectiveness in inducing apoptosis in cancer cell lines through caspase 3-mediated pathways . Methods of Application:
- Induced cell apoptosis through the caspase 3-mediated apoptotic pathway in a dose-dependent manner .
Application in Molecular Biology
Scientific Field
Molecular Biology Summary of Application: This compound is used as a scaffold for developing selective inhibitors against certain kinases involved in cell signaling pathways, which are crucial for understanding cellular processes and diseases . Methods of Application:
Application in Neurochemistry
Scientific Field
Neurochemistry Summary of Application: It serves as a chemical probe to study neurotransmitter systems, particularly in the context of neurodegenerative diseases . Methods of Application:
Application in Environmental Chemistry
Scientific Field
Environmental Chemistry Summary of Application: The compound is investigated for its potential use in environmental bioremediation processes, especially in the degradation of harmful organic compounds . Methods of Application:
Application in Agricultural Chemistry
Scientific Field
Agricultural Chemistry Summary of Application: Utilized in the synthesis of agrochemicals, including herbicides and pesticides, due to its chemical properties . Methods of Application:
Application in Material Science
Scientific Field
Material Science Summary of Application: Explored as a precursor for the synthesis of advanced materials, such as organic semiconductors or photovoltaic cells . Methods of Application:
Application in Veterinary Medicine
Scientific Field
Veterinary Medicine Summary of Application: Investigated for its therapeutic potential in veterinary applications, including the treatment of animal diseases and infections . Methods of Application:
These applications highlight the versatility of “6-Chloro-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one” in various scientific research fields. The compound’s potential in these areas continues to be explored, contributing to advancements in science and technology. For detailed experimental procedures and quantitative data, it is recommended to consult specific scientific publications or patents related to these applications.
Application in Antiparasitic Drug Development
Scientific Field
Pharmacology and Parasitology Summary of Application: The compound has been identified for its potential use in treating visceral leishmaniasis, a neglected tropical disease . Methods of Application:
- Some derivatives showed efficacy when orally dosed in mice, indicating potential for further development into antiparasitic drugs .
Application in Enzyme Kinetics
Scientific Field
Biochemistry and Enzymology Summary of Application: The compound is used to study the kinetics and inhibition of enzymes like xanthine oxidase, which is significant in understanding metabolic pathways . Methods of Application:
properties
IUPAC Name |
6-chloro-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4O/c6-5-8-3-2(1-7-10-3)4(11)9-5/h1H,(H2,7,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHMWOTGINGMVHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC2=C1C(=O)NC(=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50278510 |
Source
|
| Record name | 6-Chloro-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50278510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one | |
CAS RN |
42754-97-2 |
Source
|
| Record name | 42754-97-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7848 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Chloro-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50278510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloro-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(2,4-Difluorophenoxy)pyridin-3-yl]methanamine dihydrochloride](/img/structure/B1436421.png)
![3-(Chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride](/img/structure/B1436427.png)
![6-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol](/img/structure/B1436435.png)
![2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethanol](/img/structure/B1436436.png)
![1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione](/img/structure/B1436444.png)